Cas no 360-60-1 (2,3-Diaminobenzotrifluoride)
2,3-Diaminobenzotrifluoride structure
Product Name:2,3-Diaminobenzotrifluoride
CAS No:360-60-1
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD08532495
CID:1027536
PubChem ID:436759
Update Time:2025-11-06
2,3-Diaminobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)benzene-1,2-diamine
- 2,3-DIAMINOBENZOTRIFLUORIDE
- 3-Trifluormethyl-o-phenylendiamin
- 3-trifluoromethyl-o-phenylenediamine
- diaminobenzotrifluoride
- PC5279
- 3-(Trifluoromethyl)-1,2-phenylenediamine
- 3-(Trifluoromethyl)-o-phenylenediamine
- 3-Trifluoromethylbenzene-1,2-diamine
- NSC 402995
- 1,2-Benzenediamine, 3-(trifluoromethyl)-
- 3-Trifluoromethyl-benzene-1,2-diamine
- 1,2-Benzenediamine,3-(trifluoromethyl)-
- PQFRTJPVZSPBFI-UHFFFAOYSA-N
- SBB089137
- 4534AB
- FCH1122903
- 2,3-Diaminobenzotrifluoride, AldrichCPR
- AX8187947
- CS
- CS-0043721
- MFCD08532495
- S10865
- 2,3-Diaminobenzotrifluoride, 3-(Trifluoromethyl)phenylene-1,2-diamine
- 360-60-1
- SCHEMBL476347
- AKOS016007629
- SB36819
- 2,3-Diaminobenzotrifluoride 97%
- DTXSID10331256
- J-506908
- PS-8584
- 2,3-Diaminobenzotrifluoride
-
- MDL： MFCD08532495
- Inchi： 1S/C7H7F3N2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3H,11-12H2
- InChI Key： PQFRTJPVZSPBFI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1N)N)(F)F
Computed Properties
- Exact Mass: 176.05600
- Monoisotopic Mass: 176.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 1.4
Experimental Properties
- Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 41 ºC
- Boiling Point: 125 ºC (14 Torr)
- Flash Point: 108.7±18.0 ºC,
- Solubility: Very slightly soluble (0.74 g/l) (25 º C),
- PSA: 52.04000
- LogP: 3.03220
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,3-Diaminobenzotrifluoride Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3-Diaminobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193027-1g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 1g |
$122 | 2021-06-16 | |
| Chemenu | CM193027-5g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 5g |
$393 | 2021-06-16 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD187947-250mg |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 250mg |
￥278.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD187947-1g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 1g |
￥702.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD187947-5g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 5g |
￥2550.0 | 2022-03-01 | |
| Chemenu | CM193027-1g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 1g |
$122 | 2022-06-11 | |
| Chemenu | CM193027-5g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 95% | 5g |
$393 | 2022-06-11 | |
| Apollo Scientific | PC5279-1g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 97% | 1g |
£50.00 | 2025-02-21 | |
| Apollo Scientific | PC5279-5g |
3-(Trifluoromethyl)benzene-1,2-diamine |
360-60-1 | 97% | 5g |
£223.00 | 2025-02-21 | |
| abcr | AB231707-1 g |
2,3-Diaminobenzotrifluoride; . |
360-60-1 | 1g |
€200.20 | 2023-04-27 |
2,3-Diaminobenzotrifluoride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
360-60-1 (2,3-Diaminobenzotrifluoride) Related Products
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